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Abstract
This application note details the use of capillary electrophoresis (CE) for the efficient separation

and analysis of various azo dyes, a prominent class of synthetic colorants used across

numerous industries. Methodologies for both Capillary Zone Electrophoresis (CZE) and

Micellar Electrokinetic Chromatography (MEKC) are presented, offering robust protocols for the

analysis of sulfonated, acidic, and basic azo dyes. These methods provide high-resolution

separations, rapid analysis times, and require minimal sample and reagent volumes, making

them powerful alternatives to traditional chromatographic techniques. Detailed experimental

protocols and quantitative data are provided to guide researchers, scientists, and drug

development professionals in implementing these techniques for quality control, environmental

monitoring, and research applications.

Introduction
Azo dyes represent the largest and most versatile class of synthetic colorants, characterized by

the presence of one or more azo groups (-N=N-). They are extensively used in the textile, food,

pharmaceutical, and cosmetic industries. However, the potential for some azo dyes to
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reductively cleave into carcinogenic aromatic amines has led to regulatory scrutiny and the

need for sensitive and accurate analytical methods.[1][2][3]

Capillary electrophoresis (CE) has emerged as a powerful technique for the analysis of dyes

due to its high separation efficiency, speed, and low consumption of samples and reagents.[4]

[5] This technique separates charged molecules in a narrow-bore capillary under the influence

of a high electric field.[6] For charged analytes like sulfonated azo dyes, Capillary Zone

Electrophoresis (CZE) is an ideal method, separating ions based on their charge-to-mass ratio.

[7][8] For neutral or hydrophobic dyes, Micellar Electrokinetic Chromatography (MEKC), a

hybrid of electrophoresis and chromatography, can be employed.[9][10] In MEKC, surfactants

are added to the buffer above their critical micelle concentration, creating a pseudostationary

phase that allows for the differential partitioning of analytes.[10][11]

This document provides detailed protocols for the separation of azo dyes using both CZE and

MEKC, accompanied by quantitative data and a generalized experimental workflow.

Principle of the Method
Capillary electrophoresis separations are driven by the application of a high voltage across a

buffer-filled fused-silica capillary.[6] The inner wall of the capillary is typically negatively charged

at neutral to alkaline pH, which attracts a layer of positive ions from the buffer. When the

voltage is applied, these cations migrate towards the cathode, dragging the bulk solution with

them in a phenomenon known as electroosmotic flow (EOF).[12]

In Capillary Zone Electrophoresis (CZE), charged analytes migrate based on their own

electrophoretic mobility, which is dependent on their charge-to-mass ratio.[7] Anionic dyes,

such as sulfonated azo dyes, will have an electrophoretic mobility directed towards the anode.

However, if the EOF is strong enough, both anionic and cationic dyes can be swept towards

the cathode and detected. The overall migration velocity is the vector sum of the

electrophoretic mobility and the electroosmotic flow.

Micellar Electrokinetic Chromatography (MEKC) is used for the separation of both neutral and

charged analytes.[10] It involves the addition of a surfactant, such as sodium dodecyl sulfate

(SDS), to the background electrolyte (BGE) at a concentration above its critical micelle

concentration (CMC).[10] These surfactant molecules form micelles, which constitute a

pseudostationary phase. Analytes can partition between the aqueous buffer (mobile phase) and

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.agilent.com/Library/applications/5990-7472EN.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11721/jpo216072.pdf
https://atslab.com/testing-and-analysis/chemistry/azo-dye-testing/
https://www.researchgate.net/publication/229495551_Analysis_of_dyes_by_capillary_electrophoresis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5994730/
https://sciex.com/content/dam/SCIEX/pdf/customer-docs/user-guide/IntroductiontoCapillaryElectrophoresisVol-I.pdf
https://www.usp.org/sites/default/files/usp/document/harmonization/biotechnology/harmonization-september-2019-m859.pdf
https://www.youtube.com/watch?v=pVA_tWaQqPo
https://pmc.ncbi.nlm.nih.gov/articles/PMC3846027/
https://en.wikipedia.org/wiki/Micellar_electrokinetic_chromatography
https://en.wikipedia.org/wiki/Micellar_electrokinetic_chromatography
https://www.researchgate.net/publication/329277779_Micellar_Electrokinetic_Chromatography_Methods_and_Protocols
https://sciex.com/content/dam/SCIEX/pdf/customer-docs/user-guide/IntroductiontoCapillaryElectrophoresisVol-I.pdf
https://chem.libretexts.org/Courses/University_of_California_Davis/CHE_115%3A_Instrumental_Analysis_-_Lab_Manual/Lab_6%3A_Capillary_Electrophoresis
https://www.usp.org/sites/default/files/usp/document/harmonization/biotechnology/harmonization-september-2019-m859.pdf
https://en.wikipedia.org/wiki/Micellar_electrokinetic_chromatography
https://en.wikipedia.org/wiki/Micellar_electrokinetic_chromatography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the hydrophobic interior of the micelles.[9] This partitioning, combined with the electrophoretic

mobility of the micelles and the EOF, allows for the high-resolution separation of a wide range

of compounds, including neutral azo dyes.[10]

Experimental Data
The following tables summarize the experimental conditions and quantitative results from

various studies on the separation of azo dyes by capillary electrophoresis.

Table 1: Capillary Zone Electrophoresis (CZE) of
Sulfonated Azo Dyes
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Parameter
Method 1:
Determination in
River Water[13]

Method 2: Analysis
of Textile Dyes[14]

Method 3: Analysis
of Aromatic
Amines[15]

Instrument

CE System with

Photodiode Array

Detector

CE System with UV-

Vis Detector

Agilent 7100 CE

System

Capillary
Fused Silica (CElect-

FS75)
Fused Silica

PVA-coated Fused

Silica, 50 µm i.d., 60

cm length

Background

Electrolyte (BGE)

1:5 dilution of 10 mM

H₃PO₄ and

tetrabutylammonium

hydroxide (pH 11.5) +

25 mM triethylamine

0.14 M (3-

cyclohexylamino)-1-

propanesulfonic acid

(CAPS), pH 10.8

0.5 M acetic acid, pH

2.5

Applied Voltage Not Specified Not Specified 28 kV

Temperature Not Specified Not Specified 25 °C

Injection Not Specified Not Specified
15 seconds at 50

mbar

Detection Photodiode Array 254 nm
Mass Spectrometry

(MS/MS)

Analytes Separated

Acid Yellow 1, Acid

Orange 7, Acid

Orange 12, Acid

Orange 52, Acid Red

26, Acid Red 27, Acid

Red 88

Six Acid Dyes
Aromatic Amines from

Azo Dyes

Analysis Time Not Specified < 16 minutes Not Specified

Detection Limits 0.1 to 4.53 µg/mL Not Specified Not Specified
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Table 2: Micellar Electrokinetic Chromatography (MEKC)
of Azo Dyes

Parameter
Method 1: Analysis
of Sulfonated Azo
Dyes[16]

Method 2: Analysis
of Commercial Acid
Dyes[17]

Method 3: Analysis
of Basic Dyes[18]

Instrument
CE System with

Absorbance Detection

CE System with UV-

Vis Detector

CE System with UV-

Vis and MS Detector

Capillary Fused Silica
Fused Silica, 50 µm

i.d., 50 cm length

Fused Silica, 50 cm

effective length

Background

Electrolyte (BGE)

9.5 mM Ammonium

Acetate, 0.1% Brij 35,

pH 9

10 mM Sodium

Dodecyl Sulfate (SDS)

in 25 mM Sodium

Tetraborate, pH 9.3

45 mM Ammonium

Acetate in 60:40

Acetonitrile/Water, pH

4.7

Applied Voltage 12 kV (for injection) +29 kV 20 kV

Temperature Not Specified 20 °C Not Specified

Injection
Electromigration at 12

kV for 30 s
High Pressure Flush

Pressure injection at

0.2 psi for 2 s

Detection Absorbance Spectra 233 nm
214 nm and Mass

Spectrometry

Analytes Separated

Acid Blue 113, Acid

Red 73, Acid Red 13,

Mordant Yellow 8,

Acid Red 1, Acid Red

14, Acid Red 9, Acid

Yellow 23

C.I. Acid Black 194

and related impurities

C.I. Basic Red 22,

Basic Yellow 21, Basic

Blue 159, Basic Red

14, Basic Blue 41,

Basic Blue 45, Basic

Red 18

Analysis Time Not Specified ~8 minutes Not Specified

Detection Limits 19–230 µg/L Not Specified Not Specified
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Protocol 1: CZE Separation of Sulfonated Azo Dyes in
Water Samples
This protocol is adapted from the methodology for determining sulfonated azo dyes in river

water.[13]

1. Materials and Reagents:

Capillary: Fused silica capillary (e.g., CElect-FS75).

Reagents: Phosphoric acid (H₃PO₄), tetrabutylammonium hydroxide, triethylamine,

deionized water.

Background Electrolyte (BGE): Prepare a 10 mM solution of phosphoric acid and

tetrabutylammonium hydroxide (pH 11.5). Dilute this solution 1:5 with deionized water and

add triethylamine to a final concentration of 25 mM. The final pH should be approximately

11.55.

Sample Preparation (SPE): For water samples, acidify 100 mL to pH 3. Use a solid-phase

extraction cartridge (e.g., Oasis HLB, 1 mL) to pre-concentrate the dyes. Elute the dyes from

the cartridge with an appropriate solvent.

2. Instrumentation:

Capillary Electrophoresis system equipped with a photodiode array (PDA) detector.

3. CE Method:

Capillary Conditioning: Before first use, rinse the new capillary with 1 M NaOH, followed by

deionized water, and finally with the BGE.

Pre-run Rinse: Before each injection, rinse the capillary with the BGE.

Injection: Inject the sample using a hydrodynamic or electrokinetic method.

Separation: Apply the separation voltage. The specific voltage should be optimized to

achieve the best resolution within a reasonable time.
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Detection: Monitor the separation using the PDA detector to identify dyes by their

characteristic spectra.

Protocol 2: MEKC Separation of Commercial Acid Dyes
This protocol is based on the analysis of commercial metal-complex azo dyes.[17]

1. Materials and Reagents:

Capillary: Fused silica capillary, 50 µm internal diameter, 50 cm total length.

Reagents: Sodium dodecyl sulfate (SDS), sodium tetraborate, sodium hydroxide, deionized

water.

Background Electrolyte (BGE): Prepare a 25 mM sodium tetraborate solution and add SDS

to a final concentration of 10 mM. Adjust the pH to 9.3 if necessary.

Sample Preparation: Dissolve the commercial dye mixture in the BGE to an appropriate

concentration.

2. Instrumentation:

Capillary Electrophoresis system with a UV-Vis detector.

High-pressure flushing system.

3. CE Method:

Capillary Conditioning: For a new capillary, flush for 10 minutes with 1 M NaOH, 5 minutes

with deionized water, and 5 minutes with the BGE.

Pre-run Rinse: Between analyses, flush the capillary for 1-2 minutes with the BGE at high

pressure.

Injection: Inject the sample using a high-pressure flush.

Separation: Apply a voltage of +29 kV. Maintain the capillary cassette temperature at 20 °C.

Detection: Monitor the separation at a wavelength of 233 nm.
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Visualized Workflow
The following diagram illustrates the general workflow for the analysis of azo dyes using

capillary electrophoresis.
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Caption: General workflow for azo dye analysis by Capillary Electrophoresis.
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Conclusion
Capillary electrophoresis, in both its CZE and MEKC modes, offers highly efficient, rapid, and

versatile methods for the separation and analysis of a wide range of azo dyes. The protocols

and data presented in this application note demonstrate the capability of CE to resolve complex

dye mixtures from various matrices. By optimizing parameters such as the background

electrolyte, pH, and applied voltage, researchers can develop robust and reliable methods for

quality control, regulatory compliance, and advanced research in fields impacted by azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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